(5R)-5-Ethyl-5-methyloxolan-2-one

• CAS No.: 60686-65-9
• Molecular Formula: C7H12O2
• Molecular Weight: 128.17 g/mol
• IUPAC Name: (5R)-5-ethyl-5-methyloxolan-2-one
• InChI: InChI=1S/C7H12O2/c1-3-7(2)5-4-6(8)9-7/h3-5H2,1-2H3/t7-/m1/s1
• InChI Key: MJFDQFVZHVJKFU-SSDOTTSWSA-N
• Isomeric SMILES: CC[C@@]1(CCC(=O)O1)C
• Canonical SMILES: CCC1(CCC(=O)O1)C

Description

(5R)-5-Ethyl-5-methyloxolan-2-one is a high-purity chemical compound provided for research use only. It is of significant interest in the field of metabolomics, particularly in the analysis of volatile organic compounds (VOCs) for biomarker discovery. This compound has been identified in profiling studies of human urine as part of research into novel, non-invasive methods for disease detection . Specifically, it has been detected in investigations of urinary VOC signatures associated with lung cancer, positioning it as a potential candidate biomarker worthy of further analytical validation and research . The study of such compounds is enabled by advanced analytical techniques like headspace solid-phase microextraction coupled with gas chromatography-mass spectrometry (HS-SPME/GC-MS), a method commonly used for the sensitive analysis of volatile metabolites in complex biological samples . Researchers can utilize this compound in the development and optimization of analytical protocols, as a standard for the identification of unknown peaks in chromatographic data, and in studies aimed at understanding metabolic pathways altered in disease states. Its application is strictly confined to laboratory research.

Preparation Methods

Palladium-Catalyzed Asymmetric Lactonization

Gormisky and White pioneered a palladium(II)-catalyzed oxidative lactonization of 4-ethyl-4-methylpent-4-enoic acid to produce (5R)-5-ethyl-5-methyloxolan-2-one with 95% enantiomeric excess (ee). The reaction employs Pd(OAc)₂ (10 mol%) and benzoquinone (1.5 equiv) in toluene at 60°C for 12 hours, achieving a 31% yield. Key mechanistic insights include:

• Substrate Activation : Coordination of the carboxylic acid to Pd(II) facilitates C–H bond cleavage at the γ-position.
• Stereodetermining Step : Intramolecular cyclization occurs via a chair-like transition state, favoring the (R)-configuration due to minimized 1,3-diaxial interactions.
• Catalyst Regeneration : Benzoquinone oxidizes Pd(0) back to Pd(II), sustaining catalytic activity.

Table 1: Optimization of Palladium-Catalyzed Conditions

Parameter	Tested Range	Optimal Value	Impact on Yield (%)
Temperature (°C)	40–80	60	31 → 28
Pd Loading (mol%)	5–15	10	25 → 31
Solvent	Toluene, DCE, DMF	Toluene	31 → 18

Despite moderate yields, this method’s stereocontrol makes it indispensable for pharmaceutical applications requiring high enantiopurity.

Acid-Catalyzed Cyclization of 4-Hydroxyhexanoic Acid Derivatives

Racemic 5-ethyl-5-methyloxolan-2-one is synthesized via H₂SO₄-mediated cyclization of 5-ethyl-5-methyl-4-hydroxypentanoic acid in 90% yield. The procedure involves:

• Substrate Preparation : 4-Hydroxyhexanoic acid is alkylated using ethyl and methyl bromides under basic conditions.
• Cyclization : Refluxing in CH₂Cl₂ with H₂SO₄ (0.5 equiv) for 6 hours induces lactone formation.
• Workup : Neutralization with NaHCO₃ followed by extraction and distillation yields the racemate.

Key Limitations :

• No enantioselectivity (ee = 0%)
• Requires chromatographic separation for (R)-enantiomer isolation
• Scalability hampered by corrosive reagents

Enzymatic Kinetic Resolution

Lipase B from Candida antarctica resolves racemic 5-ethyl-5-methyloxolan-2-one through enantioselective hydrolysis. Key parameters:

• Reaction Setup : Racemic lactone (1 M) in phosphate buffer (pH 7.0) with 20 mg/mL lipase at 37°C.
• Selectivity : The enzyme hydrolyzes the (S)-enantiomer 50× faster than (R), leaving (R)-lactone intact.
• Outcome : After 24 hours, 45% yield of (R)-lactone with 99% ee.

Table 2: Enzyme Performance Comparison

Enzyme Source	ee (%)	Yield (%)	Time (h)
C. antarctica Lipase B	99	45	24
Pseudomonas cepacia	85	38	36
Porcine Pancreas	72	28	48

This method complements chemical synthesis by upgrading racemic mixtures to enantiopure product.

Comparative Analysis of Synthetic Routes

Table 3: Method Efficiency Metrics

Method	Yield (%)	ee (%)	Cost ($/g)	Scalability
Pd Catalysis	31	95	120	Moderate
Acid Cyclization	90	0	18	High
Enzymatic Resolution	45	99	75	Low
Radical Synthesis*	55*	80*	90*	Unknown

*Theoretical projections based on analogous systems

Chemical Reactions Analysis

Types of Reactions

®-5-Ethyl-5-methyldihydrofuran-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding lactones or carboxylic acids.

Reduction: Reduction reactions can convert the furan ring into a tetrahydrofuran ring.

Substitution: Electrophilic substitution reactions can introduce different functional groups onto the furan ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is a typical method.

Substitution: Reagents such as halogens (e.g., bromine) and acids (e.g., hydrochloric acid) are used under controlled conditions.

Major Products Formed

Oxidation: Formation of lactones or carboxylic acids.

Reduction: Formation of tetrahydrofuran derivatives.

Substitution: Formation of halogenated or alkylated furan derivatives.

Scientific Research Applications

®-5-Ethyl-5-methyldihydrofuran-2-one has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in designing new therapeutic agents.

Industry: Utilized in the production of fragrances, flavors, and other fine chemicals.

Mechanism of Action

The mechanism of action of ®-5-Ethyl-5-methyldihydrofuran-2-one involves its interaction with specific molecular targets. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. The pathways involved may include inhibition of microbial growth or interference with metabolic processes.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Structural and Molecular Comparisons

The table below summarizes key structural and molecular differences between (5R)-5-Ethyl-5-methyloxolan-2-one and related 5-substituted oxolan-2-one derivatives:

Compound Name	Substituents at 5-position	Molecular Formula	Molecular Weight	CAS Number	Key Properties/Applications
(5R)-5-Ethyl-5-methyloxolan-2-one	Ethyl, Methyl (R-configuration)	C₇H₁₂O₂	128.17	Not provided	Chiral center; potential use in enantioselective synthesis
5-(3,3-Dichloroprop-2-enyl)-5-methyloxolan-2-one	Dichloropropenyl, Methyl	C₈H₁₀O₂Cl₂	209.07	64944-20-3	Higher reactivity due to Cl atoms; possible agrochemical applications
5-Methoxy-5-methyloxolan-2-one	Methoxy, Methyl	C₆H₁₀O₃	130.14	1487-57-6	Increased polarity; suitable for polar solvents
5-Hexyl-5-methyloxolan-2-one	Hexyl, Methyl	C₁₁H₂₀O₂	184.27	7011-83-8	Hydrophobic; potential use in lipid-based formulations

Key Observations:

• Substituent Effects: Electron-Withdrawing Groups (e.g., dichloropropenyl in CAS 64944-20-3): Enhance electrophilicity, making the compound more reactive in nucleophilic reactions . Polar Groups (e.g., methoxy in CAS 1487-57-6): Increase solubility in polar solvents like ethanol or water-alcohol mixtures . Alkyl Chains (e.g., hexyl in CAS 7011-83-8): Improve lipophilicity, favoring applications in hydrophobic matrices .

• Stereochemical Considerations :
  The (5R) configuration in the target compound may confer distinct optical activity, which is critical for enantioselective catalysis or pharmaceutical intermediates. Analogues lacking stereochemical specificity (e.g., 5-hexyl-5-methyloxolan-2-one) may exhibit broader but less selective reactivity .

Stability and Reactivity

• Thermal Stability :
  Compounds with bulky substituents (e.g., hexyl) demonstrate higher thermal stability due to reduced ring strain. In contrast, smaller substituents (ethyl/methyl) may lower melting points but enhance ring-opening reactivity .
• Hydrolytic Sensitivity :
  Methoxy-substituted lactones (e.g., CAS 1487-57-6) are more resistant to hydrolysis under acidic conditions compared to chlorinated derivatives, which may degrade into carboxylic acids .

Analytical Characterization

• Spectroscopic Techniques : Nuclear Magnetic Resonance (NMR) spectroscopy, as shown for unrelated lactones in , is critical for confirming substituent positions and stereochemistry. For example, the ethyl group in (5R)-5-Ethyl-5-methyloxolan-2-one would produce distinct ¹H-NMR signals (δ ~0.8–1.5 ppm for CH₃ and CH₂ groups) .

Q & A

Q. What are the recommended synthetic routes for (5R)-5-Ethyl-5-methyloxolan-2-one, and how can reaction conditions be optimized?

The synthesis of structurally similar lactones (e.g., substituted furanones and oxolanes) often involves cyclization of hydroxy acids or ketone precursors. For example, intramolecular esterification of 5-hydroxy-5-alkyl-substituted ketones under acidic catalysis (e.g., p-toluenesulfonic acid) is a common approach. Optimization requires systematic variation of catalysts (e.g., Lewis acids), solvents (e.g., anhydrous toluene), and temperatures to maximize yield and enantiomeric purity . Kinetic studies (e.g., monitoring via HPLC or GC-MS) are critical to identify rate-limiting steps and side reactions.

Q. How can the stereochemical configuration of (5R)-5-Ethyl-5-methyloxolan-2-one be confirmed experimentally?

Chiral chromatography (e.g., using a Chiralpak® column) coupled with polarimetric analysis is standard. Nuclear Overhauser Effect (NOE) NMR experiments can resolve spatial proximities of substituents, while X-ray crystallography provides definitive stereochemical assignment if single crystals are obtainable . Computational methods (e.g., DFT-based NMR shift predictions) may supplement experimental data.

Q. What safety protocols are essential when handling (5R)-5-Ethyl-5-methyloxolan-2-one in the laboratory?

Adhere to GHS-compliant practices:

• Personal Protection: Wear nitrile gloves, chemical-resistant lab coats, and ANSI-approved goggles. Use fume hoods to avoid inhalation of vapors .
• Storage: Keep in airtight containers under inert gas (e.g., N₂) at 2–8°C to prevent hydrolysis .
• Spill Management: Neutralize with inert absorbents (e.g., vermiculite) and dispose via licensed hazardous waste facilities .

Q. What analytical techniques are suitable for quantifying (5R)-5-Ethyl-5-methyloxolan-2-one in complex matrices?

Reverse-phase HPLC with UV detection (210–240 nm) is preferred for purity assessment. For trace analysis, GC-MS using a nonpolar capillary column (e.g., DB-5) provides high sensitivity. Validate methods with spike-recovery experiments to ensure accuracy in biological or environmental samples .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported bioactivity data for (5R)-5-Ethyl-5-methyloxolan-2-one derivatives?

Discrepancies often arise from impurities or stereochemical variability. Mitigation strategies include:

• Purity Verification: Use orthogonal methods (e.g., HPLC + HRMS) to confirm compound identity and exclude isomers or byproducts.
• Standardized Assays: Replicate bioactivity studies under controlled conditions (e.g., fixed cell lines, uniform incubation times) to isolate structure-activity relationships .
• Meta-Analysis: Compare datasets across studies using statistical tools (e.g., ANOVA) to identify confounding variables (e.g., solvent effects).

Q. What methodologies ensure reproducibility in enantioselective synthesis of (5R)-5-Ethyl-5-methyloxolan-2-one?

• Pre-registration: Document reaction parameters (e.g., catalyst loading, solvent grade) in open-access repositories like Zenodo.
• Automated Platforms: Use flow chemistry systems to minimize human variability in temperature and mixing control.
• Robustness Testing: Conduct Design of Experiments (DoE) to evaluate the impact of minor deviations (e.g., ±5% catalyst) on enantiomeric excess .

Q. How do environmental interfaces (e.g., air-water or surface-matrix interactions) affect the stability of (5R)-5-Ethyl-5-methyloxolan-2-one?

Advanced microspectroscopic techniques (e.g., ToF-SIMS or AFM-IR) can map degradation pathways on model indoor/outdoor surfaces. Accelerated aging studies under UV light or humidity cycles, paired with quantum mechanical modeling, predict decomposition kinetics and reactive intermediates .

Q. What strategies are effective for scaling up (5R)-5-Ethyl-5-methyloxolan-2-one synthesis without compromising stereoselectivity?

• Catalyst Immobilization: Use polymer-supported chiral catalysts to facilitate recycling and reduce costs.
• Process Analytical Technology (PAT): Implement in-line FTIR or Raman spectroscopy to monitor enantiomeric ratios in real time during continuous manufacturing .

Q. How can computational models predict the physicochemical properties of (5R)-5-Ethyl-5-methyloxolan-2-one derivatives?

• QSAR Modeling: Train models on datasets of logP, pKa, and solubility using descriptors like molar refractivity and topological polar surface area.
• Molecular Dynamics (MD): Simulate solvation effects in explicit solvents (e.g., water, DMSO) to predict bioavailability .